Cas no 374795-35-4 (tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 374795-35-4
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 835422
• PubChem ID: 21955209
• Update Time: 2025-06-08

tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(2-hydroxyethyl)-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• DTXSID60620723
• AKOS016013608
• CS-13706
• SCHEMBL5766669
• CS-M0713
• tert-butyl3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• 374795-35-4
• DB-352862

• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(17)14-7-4-5-13(9-14,10-16)6-8-15/h15-16H,4-10H2,1-3H3
• InChI Key： GVXVSBCHJWDURB-UHFFFAOYSA-N
• SMILES： OCC1(CCO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate

Introduction to tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 374795-35-4)

tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate, with the CAS number 374795-35-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a tert-butyl group, and multiple hydroxyl functionalities. These attributes contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate can be represented as follows: C₁₅H₂₇NO₄. The presence of the piperidine ring and the tert-butyl group provides the molecule with enhanced stability and solubility, making it an attractive candidate for various pharmaceutical applications. The hydroxyl groups, on the other hand, offer multiple points of functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, significant advancements have been made in understanding the biological properties of tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of specific kinases, which are key enzymes implicated in the progression of cancer and other diseases.

The synthetic accessibility of tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate has also been a subject of extensive investigation. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of tert-butyl piperidine-1-carboxylate with 2-bromoethanol and formaldehyde under mild conditions. This approach not only yields high purity products but also allows for easy modification of the molecule to incorporate additional functional groups.

In addition to its potential as a therapeutic agent, tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate has found applications in other areas of chemical research. For example, it serves as an important intermediate in the synthesis of complex molecules used in drug discovery programs. The ability to introduce multiple hydroxyl groups into the piperidine ring provides chemists with a powerful tool for creating compounds with tailored properties.

The safety profile of tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, tert-Butyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 374795-35-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development and exploration. As research continues to advance, it is likely that new derivatives and applications will emerge, further expanding the utility of this versatile compound.